Cas no 1261653-82-0 (Methyl 2-(4-cyano-2-methylphenyl)acetate)

• Product Name: Methyl 2-(4-cyano-2-methylphenyl)acetate
• CAS No: 1261653-82-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 4938870
• PubChem ID: 69211848
• Update Time: 2025-06-08

Methyl 2-(4-cyano-2-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-cyano-2-methylphenyl)acetate
• Methyl 4-cyano-2-methylphenylacetate
• (4-cyano-2-methyl-phenyl)-acetic acid methyl ester
• Methyl 2-(4-cyano-2-methylphenyl)acetate

• Inchi： 1S/C11H11NO2/c1-8-5-9(7-12)3-4-10(8)6-11(13)14-2/h3-5H,6H2,1-2H3
• InChI Key： OOCYUQRXBQOERL-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(C#N)=CC=1C)=O

Computed Properties

• Exact Mass: 189.078978594 g/mol
• Monoisotopic Mass: 189.078978594 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.1
• Molecular Weight: 189.21

Additional information on Methyl 2-(4-cyano-2-methylphenyl)acetate

Methyl 2-(4-cyano-2-methylphenyl)acetate (CAS No. 1261653-82-0): A Comprehensive Overview

Methyl 2-(4-cyano-2-methylphenyl)acetate, identified by its Chemical Abstracts Service (CAS) number 1261653-82-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative exhibits a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and as a building block for more complex molecules.

The molecular structure of Methyl 2-(4-cyano-2-methylphenyl)acetate consists of a phenyl ring substituted with a cyano group at the 4-position and a methyl group at the 2-position, linked to an acetate moiety. This configuration imparts distinct electronic and steric properties, making it a versatile intermediate in the synthesis of various pharmacologically active compounds. The presence of the cyano group enhances the reactivity of the molecule, facilitating nucleophilic additions and condensation reactions, while the methyl group influences the overall stability and solubility profile.

In recent years, Methyl 2-(4-cyano-2-methylphenyl)acetate has been explored in several cutting-edge research studies. One notable area of investigation involves its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel compounds with potential therapeutic applications, particularly in the treatment of neurological disorders. The cyano group serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores that can modulate specific biological targets.

A particularly intriguing study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 2-(4-cyano-2-methylphenyl)acetate in generating a series of substituted phenylacetic acids, which exhibited promising inhibitory activity against enzymes involved in inflammation pathways. The study highlighted the compound's ability to undergo regioselective transformations, enabling the precise tailoring of molecular properties to optimize biological activity. This work underscores the importance of Methyl 2-(4-cyano-2-methylphenyl)acetate as a key intermediate in drug discovery pipelines.

The synthesis of Methyl 2-(4-cyano-2-methylphenyl)acetate itself is an area of active interest, with researchers developing efficient and scalable methodologies to produce this compound in high purity. One such approach involves the reaction between 4-cyanobenzaldehyde and methyl acetoacetate under basic conditions, followed by purification steps to isolate the desired product. These synthetic strategies are crucial for ensuring an adequate supply of Methyl 2-(4-cyano-2-methylphenyl)acetate for both academic and industrial applications.

The physicochemical properties of Methyl 2-(4-cyano-2-methylphenyl)acetate also make it a valuable candidate for further exploration. Its moderate solubility in common organic solvents allows for easy handling and integration into various synthetic protocols. Additionally, its stability under standard storage conditions ensures that it remains a reliable reagent for long-term projects. These characteristics contribute to its widespread use in both research laboratories and industrial settings.

In conclusion, Methyl 2-(4-cyano-2-methylphenyl)acetate (CAS No. 1261653-82-0) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features, coupled with its reactivity and synthetic accessibility, make it an indispensable tool for researchers developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like Methyl 2-(4-cyano-2-methylphenyl)acetate will undoubtedly play a pivotal role in advancing drug discovery efforts worldwide.